Cas no 112523-82-7 (8,8'-Bibenzo[g]-1,3-dioxolo[4,5]benzo[1,2,3-de]quinoline,5,5',6,6',7,7'-hexahydro-)

8,8'-Bibenzo[g]-1,3-dioxolo[4,5]benzo[1,2,3-de]quinoline,5,5',6,6',7,7'-hexahydro- structure

112523-82-7 structure

Product Name:8,8'-Bibenzo[g]-1,3-dioxolo[4,5]benzo[1,2,3-de]quinoline,5,5',6,6',7,7'-hexahydro-

CAS No:112523-82-7

Molecular Formula:C₃₄H₂₄N₂O₄

Molecular Weight:524.56536

CID:198576

PubChem ID:183531

8,8'-Bibenzo[g]-1,3-dioxolo[4,5]benzo[1,2,3-de]quinoline,5,5',6,6',7,7'-hexahydro- Properties

Names and Identifiers

- 8,8'-Bibenzo[g]-1,3-dioxolo[4,5]benzo[1,2,3-de]quinoline,5,5',6,6',7,7'-hexahydro-
- Bidebiline A
- Unonopsine
- 112523-82-7
- DTXSID80150097
- InChIKey： RCWGMLIRZPOOHR-UHFFFAOYSA-N
- Inchi： InChI=1S/C34H24N2O4/c1-3-7-21-19(5-1)27(31-25-17(9-11-35-31)13-23-33(29(21)25)39-15-37-23)28-20-6-2-4-8-22(20)30-26-18(10-12-36-32(26)28)14-24-34(30)40-16-38-24/h1-8,13-14,35-36H,9-12,15-16H2
- SMILES： C1C=CC2=C(C3=C4OCOC4=CC4=C3C(=C2C2C3C=CC=CC=3C3C5OCOC=5C=C5CCNC=2C=35)NCC4)C=1

Computed Properties

Exact Mass: 524.17372
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 1
Monoisotopic Mass: 524.174
Heavy Atom Count: 40
Complexity: 904
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 8.2
Topological Polar Surface Area: 61Å²

Experimental Properties

PSA: 60.98
Refractive Index: 1.805
Boiling Point: °Cat760mmHg
Flash Point: °C
Density: 1.441

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